Cas no 2219353-49-6 (3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic acid)

• Product Name: 3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic acid
• CAS No: 2219353-49-6
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6073769
• PubChem ID: 165605838
• Update Time: 2025-10-30

3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic acid
• EN300-1694149
• 3-[(2S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpyrrolidin-2-yl]propanoic acid
• 2219353-49-6

• Inchi： 1S/C23H25NO4/c1-23(13-11-21(25)26)12-6-14-24(23)22(27)28-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,25,26)/t23-/m0/s1
• InChI Key： TWFABMOHUHZAAV-QHCPKHFHSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC[C@@]1(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic acid

3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2219353-49-6, commonly referred to as 3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and a propanoic acid moiety. The stereochemistry at the pyrrolidine ring, specifically the (2S) configuration, plays a critical role in its biological activity and synthetic utility.

Recent studies have highlighted the importance of this compound in the development of advanced drug delivery systems. Its unique structure allows for precise control over drug release kinetics, making it an ideal candidate for targeted therapies. Researchers have also explored its potential as a building block for synthesizing more complex molecules with enhanced pharmacokinetic properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory activity, paving the way for novel therapeutic interventions.

The synthesis of 3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic acid involves a multi-step process that combines principles from stereochemistry and peptide chemistry. The use of the Fmoc group as a protecting agent during synthesis ensures high yields and excellent stereochemical fidelity. This compound is often employed as an intermediate in the synthesis of bioactive molecules, particularly those requiring precise stereochemical control. Its role in peptide synthesis has been extensively documented, with recent advancements focusing on its application in solid-phase synthesis techniques.

From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and conformational preferences. For example, X-ray crystallography revealed that the Fmoc group adopts a specific orientation relative to the pyrrolidine ring, which is crucial for its functionality in biological systems.

In terms of applications, this compound has found utility in both academic research and industrial settings. Its ability to serve as a versatile building block has made it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. Recent breakthroughs in its application include its use in the development of novel antibiotics and anticancer agents. A 2023 study published in *Nature Communications* reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.

Moreover, the environmental impact of this compound has been a topic of recent interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that it exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly chemical processes. These studies underscore the importance of sustainable practices in modern chemical synthesis.

In conclusion, 3-(2S)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-methylpyrrolidin-2-ylpropanoic acid is a versatile and highly functional molecule with wide-ranging applications in organic chemistry and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in both academic and industrial settings.